Cas no 2411335-84-5 ((E)-4-(Dimethylamino)-N-[4,4,4-trifluoro-3-hydroxy-3-(1-methylimidazol-2-yl)butyl]but-2-enamide)

(E)-4-(Dimethylamino)-N-[4,4,4-trifluoro-3-hydroxy-3-(1-methylimidazol-2-yl)butyl]but-2-enamide is a specialized organic compound featuring a trifluoromethyl group, a hydroxyl moiety, and a dimethylamino-substituted butenamide structure. Its unique molecular architecture, combining an imidazole ring with a fluorinated hydroxybutyl chain, suggests potential utility in medicinal chemistry and biochemical research. The presence of both polar and hydrophobic functional groups may enhance binding affinity and selectivity in target interactions. This compound could serve as a valuable intermediate or scaffold in the development of enzyme inhibitors or receptor modulators, particularly in studies involving fluorinated analogs. Its structural complexity offers opportunities for further derivatization, making it a versatile candidate for exploratory synthetic applications.

(E)-4-(Dimethylamino)-N-[4,4,4-trifluoro-3-hydroxy-3-(1-methylimidazol-2-yl)butyl]but-2-enamide structure

2411335-84-5 structure

Product Name:(E)-4-(Dimethylamino)-N-[4,4,4-trifluoro-3-hydroxy-3-(1-methylimidazol-2-yl)butyl]but-2-enamide

CAS No:2411335-84-5

MF:C₁₄H₂₁F₃N₄O₂

MW:334.337353467941

CID:5356915

PubChem ID:146100922

Update Time:2025-06-07

(E)-4-(Dimethylamino)-N-[4,4,4-trifluoro-3-hydroxy-3-(1-methylimidazol-2-yl)butyl]but-2-enamide Chemical and Physical Properties

Names and Identifiers

- Z3952172006
- (2E)-4-(dimethylamino)-N-[4,4,4-trifluoro-3-hydroxy-3-(1-methyl-1H-imidazol-2-yl)butyl]but-2-enamide
- (E)-4-(Dimethylamino)-N-[4,4,4-trifluoro-3-hydroxy-3-(1-methylimidazol-2-yl)butyl]but-2-enamide
- Inchi： 1S/C14H21F3N4O2/c1-20(2)9-4-5-11(22)18-7-6-13(23,14(15,16)17)12-19-8-10-21(12)3/h4-5,8,10,23H,6-7,9H2,1-3H3,(H,18,22)/b5-4+
- InChI Key： IAFYTWQOLJMDTA-SNAWJCMRSA-N
- SMILES： FC(C(C1=NC=CN1C)(CCNC(/C=C/CN(C)C)=O)O)(F)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 23
Rotatable Bond Count: 7
Complexity: 429
XLogP3: 0.1
Topological Polar Surface Area: 70.4

(E)-4-(Dimethylamino)-N-[4,4,4-trifluoro-3-hydroxy-3-(1-methylimidazol-2-yl)butyl]but-2-enamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26584911-0.05g	(2E)-4-(dimethylamino)-N-[4,4,4-trifluoro-3-hydroxy-3-(1-methyl-1H-imidazol-2-yl)butyl]but-2-enamide	2411335-84-5	95.0%	0.05g	$246.0	2025-03-20

(E)-4-(Dimethylamino)-N-[4,4,4-trifluoro-3-hydroxy-3-(1-methylimidazol-2-yl)butyl]but-2-enamide Related Literature

1. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
2. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
3. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
4. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
5. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin

Additional information on (E)-4-(Dimethylamino)-N-[4,4,4-trifluoro-3-hydroxy-3-(1-methylimidazol-2-yl)butyl]but-2-enamide

Latest Research Briefing on (E)-4-(Dimethylamino)-N-[4,4,4-trifluoro-3-hydroxy-3-(1-methylimidazol-2-yl)butyl]but-2-enamide (CAS: 2411335-84-5)

In recent years, the compound (E)-4-(Dimethylamino)-N-[4,4,4-trifluoro-3-hydroxy-3-(1-methylimidazol-2-yl)butyl]but-2-enamide (CAS: 2411335-84-5) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, mechanism of action, and biological activities.

The compound, characterized by its trifluoromethyl and imidazole moieties, has been investigated for its role as a modulator of various biological pathways. Recent studies have highlighted its potential in targeting protein-protein interactions (PPIs) and enzyme inhibition, making it a promising candidate for drug development. The presence of the (E)-but-2-enamide group further enhances its binding affinity to specific biological targets, as demonstrated in several in vitro and in vivo studies.

One of the key advancements in the research of this compound is its application in oncology. A 2023 study published in the Journal of Medicinal Chemistry revealed that (E)-4-(Dimethylamino)-N-[4,4,4-trifluoro-3-hydroxy-3-(1-methylimidazol-2-yl)butyl]but-2-enamide exhibits potent inhibitory effects against certain kinases involved in cancer cell proliferation. The study utilized X-ray crystallography to elucidate the binding mode of the compound within the kinase active site, providing valuable insights for structure-activity relationship (SAR) optimization.

In addition to its anticancer properties, recent research has explored the compound's potential in treating inflammatory diseases. A preprint article on bioRxiv reported that the compound effectively suppresses the production of pro-inflammatory cytokines by modulating NF-κB signaling. This finding opens new avenues for developing anti-inflammatory therapies with improved efficacy and reduced side effects.

The synthesis of (E)-4-(Dimethylamino)-N-[4,4,4-trifluoro-3-hydroxy-3-(1-methylimidazol-2-yl)butyl]but-2-enamide has also seen significant improvements. A 2024 patent application disclosed a novel, high-yield synthetic route that reduces the number of steps and minimizes the use of hazardous reagents. This advancement is expected to facilitate large-scale production and further preclinical studies.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and toxicological studies. Ongoing research is focused on optimizing the compound's physicochemical properties to enhance its drug-like characteristics.

In conclusion, (E)-4-(Dimethylamino)-N-[4,4,4-trifluoro-3-hydroxy-3-(1-methylimidazol-2-yl)butyl]but-2-enamide represents a versatile scaffold with significant potential in drug discovery. Its multifaceted biological activities and recent synthetic advancements underscore its value as a lead compound. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications.